Cas no 144930-50-7 (Mesityl(phenyl)iodonium trifluoromethanesulfonate)

Mesityl(phenyl)iodonium trifluoromethanesulfonate is a highly reactive iodonium salt widely used as a photoinitiator and electrophilic arylating agent in organic synthesis. Its key advantages include excellent thermal stability, high solubility in common organic solvents, and efficient generation of aryl cations upon photolysis or thermal activation. The trifluoromethanesulfonate (triflate) counterion enhances its reactivity, making it particularly effective for arylations and polymerizations. This compound is valued for its ability to facilitate C–C and C–heteroatom bond formations under mild conditions, offering precise control in photochemical and catalytic applications. Its robust performance makes it a preferred choice in advanced material synthesis and fine chemical production.

Mesityl(phenyl)iodonium trifluoromethanesulfonate structure

144930-50-7 structure

Product Name:Mesityl(phenyl)iodonium trifluoromethanesulfonate

CAS No:144930-50-7

MF:C₁₆H₁₆F₃IO₃S

MW:472.26

CID:5141630

PubChem ID:11102772

Update Time:2026-03-03

Mesityl(phenyl)iodonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

- phenyl-(2,4,6-trimethylphenyl)iodanium;trifluoromethanesulfonate
- phenyl(2,4,6-trimethylphenyl)iodanium triflate
- Mesityl(phenyl)iodonium trifluoromethanesulfonate
- 144930-50-7
- WHKHDUDQHGBGKS-UHFFFAOYSA-M
- F72292
- Inchi： 1S/C15H16I.CHF3O3S/c1-11-9-12(2)15(13(3)10-11)16-14-7-5-4-6-8-14;2-1(3,4)8(5,6)7/h4-10H,1-3H3;(H,5,6,7)/q+1;/p-1
- InChI Key： WHKHDUDQHGBGKS-UHFFFAOYSA-M
- SMILES： CC1C=C(C)C([I+]C2C=CC=CC=2)=C(C)C=1.S(=O)(=O)(C(F)(F)F)[O-]

Computed Properties

Exact Mass: 471.98170g/mol
Monoisotopic Mass: 471.98170g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 340
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.6Å²

Mesityl(phenyl)iodonium trifluoromethanesulfonate Pricemore >>

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Ambeed	A1497693-250mg	Mesityl(phenyl)iodonium trifluoromethanesulfonate	144930-50-7	97%	250mg	$26.0	2025-02-25
Ambeed	A1497693-1g	Mesityl(phenyl)iodonium trifluoromethanesulfonate	144930-50-7	97%	1g	$68.0	2025-02-25
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1PlusChem	1P024HI9-5g	Mesityl(phenyl)iodonium trifluoromethanesulfonate	144930-50-7	97%	5g	$207.00	2024-06-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY311201-1g	Mesityl(phenyl)iodonium Trifluoromethanesulfonate	144930-50-7	≥95%	1g	¥11250.00	2025-04-18